N-cyclohexyl-6-methylnaphthalene-2-sulfonamide

• Molecular Formula: C17H21NO2S
• Molecular Weight: 303.4 g/mol
• IUPAC Name: N-cyclohexyl-6-methylnaphthalene-2-sulfonamide
• InChI: InChI=1S/C17H21NO2S/c1-13-7-8-15-12-17(10-9-14(15)11-13)21(19,20)18-16-5-3-2-4-6-16/h7-12,16,18H,2-6H2,1H3
• InChI Key: RTOKAMNKFQRBBW-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)C=C(C=C2)S(=O)(=O)NC3CCCCC3

Description

N-cyclohexyl-6-methylnaphthalene-2-sulfonamide, also known as CNMNS, is a chemical compound that has been studied extensively in scientific research. It is a sulfonamide derivative that has shown potential in various applications, including as a pharmaceutical intermediate and as a ligand in coordination chemistry. In

Scientific Research Applications

N-cyclohexyl-6-methylnaphthalene-2-sulfonamide has been studied for its various applications in scientific research. It has shown potential as a pharmaceutical intermediate due to its ability to inhibit certain enzymes and receptors. It has also been used as a ligand in coordination chemistry, where it forms complex structures with metal ions. Additionally, N-cyclohexyl-6-methylnaphthalene-2-sulfonamide has been studied as a potential fluorescent probe for detecting metal ions in biological systems.

Mechanism of Action

The mechanism of action of N-cyclohexyl-6-methylnaphthalene-2-sulfonamide is not fully understood, but it is believed to work by inhibiting certain enzymes and receptors. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body. It has also been shown to bind to the dopamine D2 receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
N-cyclohexyl-6-methylnaphthalene-2-sulfonamide has been shown to have various biochemical and physiological effects. It has been shown to decrease the activity of carbonic anhydrase, which can lead to a decrease in acid production in the body. It has also been shown to decrease dopamine release, which can lead to a decrease in mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-6-methylnaphthalene-2-sulfonamide in lab experiments is its ability to inhibit certain enzymes and receptors, which can be useful in studying their functions. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of N-cyclohexyl-6-methylnaphthalene-2-sulfonamide. One direction is to further investigate its potential as a pharmaceutical intermediate, particularly in the treatment of diseases such as cancer and Alzheimer's. Another direction is to explore its potential as a fluorescent probe for detecting metal ions in biological systems. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of N-cyclohexyl-6-methylnaphthalene-2-sulfonamide.

Synthesis Methods

The synthesis of N-cyclohexyl-6-methylnaphthalene-2-sulfonamide is a multi-step process that involves the reaction of 6-methylnaphthalene-2-sulfonyl chloride with cyclohexylamine in the presence of a base such as triethylamine. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.